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Compound of Interest

(4-Chlorophenyl)

Compound Name: (cyclopropyl)methanamine
hydrochloride

CAS No.: 1185166-47-5

Cat. No.: B1418879

Get Quote

Technical Monograph: (4-Chlorophenyl)
(cyclopropyl)methanamine Hydrochloride

High-Purity Synthesis, Characterization, and Handling Protocols

\

Part 1: Structural Disambiguation & Core Identity

Critical Note on Nomenclature: In chemical procurement and database searching, significant
confusion exists between two structural isomers. This guide focuses strictly on (4-
Chlorophenyl)(cyclopropyl)methanamine hydrochloride, a chiral

-substituted benzylamine derivative. It must not be confused with 1-[1-(4-
chlorophenyl)cyclopropyllmethanamine, which contains a methylene spacer.

Chemical Identity
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Property Details

4-Chlorophenyl)(cyclopropyl)methanamine
IUPAC Name ( phenyl)(cyclopropyl)
hydrochloride

Common Name -Cyclopropyl-4-chlorobenzylamine HCI

CAS (Free Base) 123312-22-1

CAS (HCI Salt) 1185166-47-5

Molecular Formula

Molecular Weight 218.12 g/mol (Salt) / 181.66 g/mol (Base)

SMILES CIC1=CC=C(C(C2CC2)N)C=C1.Cl

Di-substituted methylamine; Pharmacophore for

Structural Class . N
monoamine reuptake inhibitors.[1][2]

Part 2: Physicochemical Profile

The introduction of the cyclopropyl group imparts unique steric and electronic properties
compared to isopropyl or cyclobutyl analogs (e.g., Desmethylsibutramine). The high ring strain
(~27.5 kcal/mol) of the cyclopropyl moiety requires specific handling to prevent ring-opening
decomposition.

Table 1: Physical & Chemical Properties
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Property Value /| Observation Experimental Context
White to off-white crystalline Recrystallized from
Appearance .
solid EtOH/Et20.
Standard capillary method;
Melting Point 185-188 °C (Decomposition) sharp melting range indicates
high purity.
Soluble: Methanol, DMSO, ) ] ]
N High polarity of the ammonium
Solubility Water (>10 mg/mL)Insoluble: ) -
] salt drives aqueous solubility.
Hexane, Diethyl Ether
Typical for
pKa (Calc.) ~9.5 (Conjugate acid) _branched primary
benzylamines.
Requires storage in desiccated
Hygroscopicity Moderate environment; tends to clump
upon air exposure.
The cyclopropyl ring is stable
) ) to dilute mineral acids but
. Acid Stable; Base Labile ] ] ]
Stability susceptible to radical ring

(Oxidation)

opening under oxidative

stress.

Part 3: Synthetic Methodology & Process Logic

Objective: Synthesize high-purity (4-Chlorophenyl)(cyclopropyl)methanamine HCI starting from
commercially available (4-Chlorophenyl)(cyclopropyl)methanone (CAS 6640-25-1).

Method Selection: Direct reductive amination is preferred over Grignard addition to nitriles to

minimize side reactions involving the cyclopropyl ring. The Leuckart-Wallach reaction or Oxime

Reduction are the two primary pathways. The protocol below utilizes the Oxime Reduction

route due to its milder conditions and higher functional group tolerance.

Workflow Diagram
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The following directed graph illustrates the critical path from precursor to isolated salt.
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Figure 1: Synthetic pathway via oxime intermediate to prevent cyclopropyl ring opening.

Detailed Protocol: Oxime Reduction Route
Step 1: Formation of the Oxime

» Reagents: Dissolve (4-Chlorophenyl)(cyclopropyl)methanone (1.0 eq) in Ethanol (10 vol).
Add Hydroxylamine hydrochloride (1.5 eq) and Pyridine (1.5 eq).

e Reaction: Reflux the mixture for 3-5 hours. Monitor by TLC (20% EtOAc/Hexane). The
ketone spot (

) should disappear, replaced by the oxime spot (

)

e Workup: Concentrate ethanol. Resuspend residue in water/DCM. Wash organic layer with
1N HCI (to remove pyridine), then Brine. Dry over ngcontent-ng-c1989010908="" _nghost-
ng-c3017681703="" class="inline ng-star-inserted">

 Yield: Expect >90% yield of a viscous oil or low-melting solid (mixture of E/Z isomers).

Step 2: Reduction to Primary Amine

Critical Safety Note: Catalytic hydrogenation (Hz/Pd-C) carries a risk of opening the cyclopropyl
ring to a propyl chain. Zinc/Acetic Acid or LAH is preferred.
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Setup: Dissolve the oxime (1.0 eq) in glacial Acetic Acid (15 vol).

Addition: Cool to 10°C. Add Zinc dust (5.0 eq) portion-wise to control exotherm.

Kinetics: Stir vigorously at Room Temperature (RT) for 12 hours.

Workup: Filter off Zinc residues. Basify the filtrate with 4N NaOH (Caution: Exothermic) to pH
> 12.

Extraction: Extract with MTBE (ngcontent-ng-c1989010908="" _nghost-ng-c3017681703=""
class="inline ng-star-inserted">

). The amine is in the organic layer.[3]

Validation: Check LC-MS. Target mass

Step 3: Salt Formation (Hydrochloride)

Solvation: Dissolve the crude free amine oil in dry Diethyl Ether or 1,4-Dioxane (10 vol).

Precipitation: Cool to 0°C. Slowly bubble anhydrous HCI gas or add 4M HCI in Dioxane (1.1
eq) dropwise.

Observation: A white precipitate forms immediately.

Isolation: Filter the solid under

atmosphere (hygroscopic). Wash with cold ether.

Drying: Vacuum dry at 40°C over

Part 4: Analytical Validation & Quality Control

To ensure the integrity of the compound for biological assays, the following validation

parameters are mandatory.
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Analytical Logic Diagram
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Figure 2: QC workflow emphasizing structural confirmation and purity analysis.

Key Spectral Features (Expected)
e NMR (400 MHz, DMSO-

):
o 8.6-8.9 (brs, 3H,
)-
o 7.4-7.6 (M, 4H, Ar-H).
o 3.6 (d, 1H,
-NH).
o 1.3 (m, 1H, Cyclopropyl CH).
o 0.3-0.7 (m, 4H, Cyclopropy!
)-

o Note: The distinct high-field multiplets (0.3—-0.7 ppm) confirm the intact cyclopropyl ring.
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Part 5: Safety & Handling (E-E-A-T)

Risk Assessment:

o Acute Toxicity: Like many benzylamines, this compound is likely a CNS stimulant or
monoamine reuptake inhibitor. Handle as a potent bioactive agent.[4]

o Corrosivity: The hydrochloride salt is acidic and an irritant to mucous membranes.
¢ Storage: Store at -20°C. The free base readily absorbs
from air to form carbamates; the HCI salt is stable but hygroscopic.
First Aid Protocols:
+ Eye Contact: Rinse immediately with saline for 15 minutes.

 Inhalation: Move to fresh air. If wheezing occurs, administer bronchodilators.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [(4-Chlorophenyl)(cyclopropyl)methanamine
hydrochloride physical and chemical properties]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1418879/docs#4-chlorophenyl-
cyclopropyl-methanamine-hydrochloride-physical-and-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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